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Compound of Interest

Compound Name: MRS 2211

Cat. No.: B1191872 Get Quote

Essential Safety and Handling Guide for MRS
2211
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling the

P2Y13 receptor antagonist, MRS 2211. The following procedural guidance is designed to

answer specific operational questions, ensuring the safe handling and disposal of this research

chemical. Given that a comprehensive Safety Data Sheet (SDS) is not publicly available, a

conservative approach to handling, based on best practices for novel chemical compounds, is

strongly recommended.

Chemical and Physical Properties
A summary of the available quantitative data for MRS 2211 is presented below. Note the

absence of toxicological data, which necessitates a cautious approach to handling.
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Property Data

Chemical Name

2-[(2-Chloro-5-nitrophenyl)azo]-5-hydroxy-6-

methyl-3-[(phosphonooxy)methyl]-4-

pyridinecarboxaldehyde disodium salt

Molecular Formula C₁₄H₁₀ClN₄Na₂O₈P

Molecular Weight 474.66 g/mol

CAS Numbers 1197030-56-0[1], 219554-11-7[2]

Appearance Solid

Purity ≥96%

Solubility Soluble in water

Storage Store at -20°C.[3]

Operational Plan: Step-by-Step Handling
Procedures
Due to the limited availability of specific hazard information, MRS 2211 should be handled as a

potentially hazardous substance. The following operational plan outlines the necessary

precautions from receipt to disposal.

1. Engineering Controls:

Always handle MRS 2211 in a well-ventilated area.

A certified chemical fume hood is required for all procedures involving the solid compound or

its solutions.

2. Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a risk of splashing.
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Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) at all times. Change gloves

immediately if they become contaminated.

Body Protection: A lab coat must be worn and kept fastened. Ensure it is a different coat from

that worn in non-laboratory areas.

Respiratory Protection: In the case of potential aerosol generation or handling of fine

powders outside of a fume hood, a NIOSH-approved respirator may be necessary.

3. Handling:

Avoid inhalation of dust or aerosols.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling, before breaks, and at the end of the workday.

4. Preparation of Solutions:

All weighing and solution preparation should be conducted within a chemical fume hood.

Use a spatula for transferring the solid to avoid generating dust.

When dissolving, add the solvent slowly to the solid.

Disposal Plan
All waste containing MRS 2211 must be treated as hazardous waste.

1. Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a dedicated,

labeled hazardous waste container.

Collect all liquid waste (e.g., unused solutions, rinsates) in a separate, labeled hazardous

waste container.
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2. Container Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "MRS
2211 (2-[(2-Chloro-5-nitrophenyl)azo]-5-hydroxy-6-methyl-3-[(phosphonooxy)methyl]-4-

pyridinecarboxaldehyde disodium salt)".

3. Disposal Procedure:

Follow all institutional, local, and national regulations for the disposal of chemical waste.

Do not dispose of MRS 2211 down the drain or in the regular trash.

Arrange for pickup and disposal by a certified hazardous waste management company.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of MRS 2211 in a

laboratory setting.

Preparation Handling Experimentation Cleanup & Disposal
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Caption: Workflow for Safe Handling of MRS 2211.

This comprehensive guide is intended to supplement, not replace, institutional safety protocols

and professional judgment. Always consult with your institution's Environmental Health and

Safety (EHS) department for specific guidance on handling unfamiliar research chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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